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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy and pharmacological profiles of
Mesigyna, a combined estrogen-progestin injectable contraceptive, and progestin-only
injectable contraceptives such as Depot Medroxyprogesterone Acetate (DMPA) and
Norethisterone Enanthate (NET-EN). The information presented is supported by data from
clinical trials to aid in research, drug development, and clinical decision-making.

Overview and Mechanism of Action

Injectable contraceptives are a highly effective, reversible method of birth control. They are
broadly categorized into two types: combined injectables, which contain both an estrogen and
a progestin, and progestin-only injectables.

Mesigyna is a brand name for a combined injectable contraceptive containing norethisterone
enanthate (a progestin) and estradiol valerate (an estrogen).[1][2] It is typically administered on
a monthly basis.[1] The combination of estrogen and progestin primarily works by suppressing
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ovulation.[3] The progestin component also thickens cervical mucus, hindering sperm
penetration, and alters the endometrium to make it less receptive to implantation.[4][5]

Progestin-only injectables, such as DMPA (Depo-Provera) and NET-EN (Noristerat), contain
only a synthetic form of progesterone.[6][7] Their primary mechanism of action is the inhibition
of ovulation.[4][8] They also thicken cervical mucus and thin the uterine lining.[8] DMPA is
typically administered every three months, while NET-EN is administered every two months.[6]

Comparative Efficacy and Performance

The following tables summarize the comparative efficacy and side effect profiles of Mesigyna
and progestin-only injectables based on available clinical data.

Table 1: Contraceptive Efficacy

S Mesigyna (Combined Progestin-Only Injectables
eature
Injectable) (DMPA & NET-EN)
] Depot Medroxyprogesterone
Norethisterone Enanthate (50
] ) ] ) Acetate (DMPA, 150 mg) or
Primary Active Ingredients mg) & Estradiol Valerate (5 ]
) Norethisterone Enanthate
m
J (NET-EN, 200 mg)[7]
o ] DMPA: Every 3 months, NET-
Administration Frequency Once a month[1]
EN: Every 2 months[6]
Pregnancy Rate (Perfect Use) <1%][3] 0.2%[7]
Pregnancy Rate (Typical Use) 6%[3] 6%][7]

Table 2: Side Effect Profile and User Experience
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Side Effect/User
Experience

Mesigyna (Combined
Injectable)

Progestin-Only Injectables
(DMPA & NET-EN)

Bleeding Patterns

More regular bleeding patterns
compared to progestin-only
injectables.[9][10] Initial
irregular bleeding and spotting

can occur.[3]

Irregular bleeding and spotting
are common, especially in the
first few months.[11] Higher
incidence of amenorrhea
(absence of menstruation) with
prolonged use, particularly with
DMPA.[11][12]

Weight Gain

Average weight gain of around
1-2 kg per year has been
reported.[6][13]

Gradual weight gain is
common, averaging 1-2 kg per

year.[6]

Return to Fertility

Fertility returns more quickly
after discontinuation compared
to DMPA.[3]

Return to fertility is often
delayed by several months

after stopping.[6]

Bone Mineral Density

Not associated with a
decrease in bone mineral
density.[3]

DMPA use is associated with a
temporary decrease in bone
mineral density, which
generally recovers after

discontinuation.[8]

Other Common Side Effects

Headaches, breast pain, and

nervousness.[3]

Headaches, mood swings, and
decreased libido.[7]

Continuation Rate (1 year)

Reported at 64.7% in one
study.[14]

Varies; one study on DMPA
and Cyclofem (a combined
injectable similar to Mesigyna)
showed continuation rates of
31% and 34.5%, respectively.
[11]

Experimental Protocols

Below are detailed methodologies from key comparative clinical trials.
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Phase Ill Multicenter Comparative Trial of Mesigyna,
Cyclofem, and Injectable No. 1

Objective: To compare the contraceptive efficacy, side effects, and bleeding patterns of three
monthly injectable contraceptives.[9]

Study Design: A randomized, multicentered phase 11l clinical trial conducted between 1988
and 1992 in China.[9]

Participants: Fertile women seeking contraception.[9]

Intervention: Participants were randomly assigned to receive one of the following
intramuscular injections monthly:

o Mesigyna (50 mg norethisterone enanthate + 5 mg estradiol valerate)

o Cyclofem (25 mg medroxyprogesterone acetate + 5 mg estradiol cypionate)

o Injectable No. 1[9]

Outcome Measures:

o Contraceptive efficacy (pregnancy rates).

o Side effects, including bleeding patterns, which were meticulously recorded in menstrual
diaries by the participants.[9]

o Discontinuation rates and reasons for discontinuation.[10]

Data Analysis: Analysis of menstrual diaries from 5,098 subjects to compare bleeding
patterns, including the number of bleeding/spotting days, number of episodes, and length of
bleeding-free intervals.[9]

Comparative Study of DMPA and Cyclofem

Objective: To compare the side effects of Depo-medroxyprogesterone acetate (DMPA) and
Cyclofem.[11]
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Study Design: A cross-sectional descriptive study.[11]

Participants: 250 women aged 18-40 years using either DMPA or Cyclofem.[11]

Intervention: Participants were using either:
o DMPA (progestin-only injectable)
o Cyclofem (combined injectable)[11]

Outcome Measures:

o Incidence and type of side effects, including irregular bleeding, weight gain, bone pain,
vaginal dryness, headache, and breast sensitivity.[11]

Data Collection: Information on side effects was collected from the participants.[11]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the hormonal signaling pathways and a typical workflow for a
comparative clinical trial of injectable contraceptives.
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Caption: Hormonal Signaling Pathway of Injectable Contraceptives.
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Caption: Workflow for a Comparative Clinical Trial.
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Conclusion

Both Mesigyna and progestin-only injectables are highly effective contraceptive methods. The
primary differences lie in their hormonal composition, administration frequency, and side effect
profiles, particularly concerning menstrual bleeding patterns and the speed of return to fertility.
Mesigyna, with its combined estrogen and progestin formulation, tends to offer better cycle
control, which may lead to higher acceptability and continuation rates for some users.[9] In
contrast, progestin-only injectables, while having a less frequent administration schedule, are
more likely to cause menstrual irregularities, including amenorrhea.[11][12] The choice
between these methods should be individualized based on a thorough evaluation of the user's
health, lifestyle, and personal preferences, with careful consideration of the potential side
effects. For drug development professionals, these comparisons highlight the ongoing need for
contraceptive options that optimize efficacy, safety, and user acceptability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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